Cas no 922129-83-7 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide is a fluorinated benzamide derivative with a tetrahydroquinoline core, exhibiting potential applications in medicinal chemistry and pharmaceutical research. The compound's structure combines a 3-fluorobenzamide moiety with a 1-ethyl-2-oxotetrahydroquinoline scaffold, suggesting possible bioactivity as a kinase inhibitor or receptor modulator. The fluorine substitution enhances metabolic stability and binding affinity, while the ethyl group may improve solubility and pharmacokinetic properties. This molecule is of interest for its synthetic versatility, enabling further derivatization for structure-activity relationship studies. Its well-defined heterocyclic framework makes it a valuable intermediate in the development of novel therapeutic agents targeting neurological or inflammatory pathways.
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide structure
922129-83-7 structure
Product Name:N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
CAS No:922129-83-7
MF:C18H17FN2O2
MW:312.338187932968
CID:6462475
Update Time:2025-05-20

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
    • N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-fluorobenzamide
    • Inchi: 1S/C18H17FN2O2/c1-2-21-16-8-7-15(11-12(16)6-9-17(21)22)20-18(23)13-4-3-5-14(19)10-13/h3-5,7-8,10-11H,2,6,9H2,1H3,(H,20,23)
    • InChI Key: JOWGAIFLFYAUAL-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)C1=CC=CC(F)=C1

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2266-0046-2μmol
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2266-0046-5μmol
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2266-0046-10μmol
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2266-0046-20μmol
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2266-0046-1mg
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2266-0046-2mg
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2266-0046-3mg
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2266-0046-4mg
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2266-0046-5mg
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2266-0046-10mg
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide
922129-83-7 90%+
10mg
$79.0 2023-05-16

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide Related Literature

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzamide

N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-Fluorobenzamide: A Comprehensive Overview

N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-Fluorobenzamide, with the CAS registry number 922129-83-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides and features a tetrahydroquinoline scaffold, which is known for its potential bioactivity and versatility in drug design.

The structure of this compound is characterized by a benzamide moiety attached to a tetrahydroquinoline ring system. The tetrahydroquinoline core is further substituted with an ethyl group at position 1 and a ketone group at position 2. The benzamide portion contains a fluorine atom at the para position relative to the amide linkage. This unique combination of functional groups and structural elements contributes to the compound's intriguing chemical properties and biological activity.

Recent studies have highlighted the potential of N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-fluorobenzamide as a candidate for various therapeutic applications. Researchers have explored its activity in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are critical targets for developing treatments for Alzheimer's disease and other cognitive disorders.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its antioxidant activity. Antioxidants play a crucial role in mitigating oxidative stress, which is implicated in numerous pathological conditions, including cardiovascular diseases and cancer. The presence of the fluorine atom in the benzamide group may enhance the compound's stability and bioavailability, making it a promising candidate for further exploration in this domain.

The synthesis of N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-fluorobenzamide involves a multi-step process that typically begins with the preparation of the tetrahydroquinoline core. This is followed by functionalization at specific positions to introduce the ethyl and ketone groups. The final step involves coupling the substituted tetrahydroquinoline with 3-fluoro-benzoic acid amide through an amide bond formation reaction.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm the compound's molecular structure and purity, which are essential for ensuring reproducibility in biological assays.

Looking ahead, ongoing research aims to optimize the pharmacokinetic properties of N-(1-Ethyl-2-Oxo...benzamide. Enhancing its solubility and bioavailability could significantly improve its efficacy as a therapeutic agent. Additionally, preclinical studies are being conducted to evaluate its safety profile and toxicity levels in animal models.

In conclusion, N-(1-Ethyl...benzamide) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure and promising biological activities make it a subject of continued interest among researchers in academia and industry alike.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd